Cas no 1428378-61-3 (5-methyl-N-4-(2-oxopiperidin-1-yl)phenyl-1,2-oxazole-4-carboxamide)

• Product Name: 5-methyl-N-4-(2-oxopiperidin-1-yl)phenyl-1,2-oxazole-4-carboxamide
• CAS No: 1428378-61-3
• MF: C₁₆H₁₇N₃O₃
• MW: 299.324483633041
• CID: 6408263
• PubChem ID: 71806064
• Update Time: 2025-06-28

5-methyl-N-4-(2-oxopiperidin-1-yl)phenyl-1,2-oxazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-methyl-N-4-(2-oxopiperidin-1-yl)phenyl-1,2-oxazole-4-carboxamide
• AKOS024558806
• F6436-0041
• 1428378-61-3
• 5-METHYL-N-[4-(2-OXOPIPERIDIN-1-YL)PHENYL]-1,2-OXAZOLE-4-CARBOXAMIDE
• 5-methyl-N-(4-(2-oxopiperidin-1-yl)phenyl)isoxazole-4-carboxamide

• Inchi： 1S/C16H17N3O3/c1-11-14(10-17-22-11)16(21)18-12-5-7-13(8-6-12)19-9-3-2-4-15(19)20/h5-8,10H,2-4,9H2,1H3,(H,18,21)
• InChI Key： MQOPDCWBNCPQET-UHFFFAOYSA-N
• SMILES： O=C1CCCCN1C1C=CC(=CC=1)NC(C1C=NOC=1C)=O

Computed Properties

• Exact Mass: 299.12699141g/mol
• Monoisotopic Mass: 299.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 75.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 5-methyl-N-4-(2-oxopiperidin-1-yl)phenyl-1,2-oxazole-4-carboxamide

Introduction to 5-methyl-N-4-(2-oxopiperidin-1-yl)phenyl-1,2-oxazole-4-carboxamide (CAS No. 1428378-61-3)

5-methyl-N-4-(2-oxopiperidin-1-yl)phenyl-1,2-oxazole-4-carboxamide is a pharmaceutical compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 1428378-61-3, belongs to a class of molecules that exhibit promising properties for therapeutic applications. The presence of a 1,2-oxazole core and a piperidine moiety in its structure suggests potential interactions with biological targets, making it a valuable candidate for further investigation.

The 1,2-oxazole ring is a heterocyclic aromatic structure that is commonly found in various bioactive molecules. Its stability and ability to engage in hydrogen bonding make it an attractive scaffold for drug design. In particular, the 5-methyl group attached to the oxazole ring may influence the electronic properties of the molecule, thereby affecting its binding affinity and selectivity towards biological targets. The N-substituted phenyl ring further enhances the complexity of this compound, providing multiple sites for interaction with enzymes or receptors.

The piperidine moiety, another key structural feature, is well-known for its role in enhancing bioavailability and metabolic stability in drug candidates. Piperidine derivatives are frequently incorporated into small molecule drugs due to their favorable pharmacokinetic properties. In this compound, the 2-oxopiperidin-1-yl group adds an additional layer of complexity, potentially influencing both the solubility and the binding characteristics of the molecule. This combination of structural elements makes 5-methyl-N-4-(2-oxopiperidin-1-yl)phenyl-1,2-oxazole-4-carboxamide a fascinating subject for medicinal chemists.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high accuracy. These techniques have been instrumental in understanding how modifications to the 1,2-oxazole core and the piperidine side chain can influence the overall activity of the molecule. For instance, studies have shown that subtle changes in the substitution pattern of the phenyl ring can significantly alter the potency and selectivity of drug candidates. This underscores the importance of careful structural optimization in drug development.

In addition to its structural complexity, 5-methyl-N-4-(2-oxopiperidin-1-yl)phenyl-1,2-oxazole-4-carboxamide has shown promise in preclinical studies as a potential therapeutic agent. Research has indicated that this compound may exhibit activity against various biological targets, including enzymes and receptors involved in inflammatory pathways. The 5-methyl group, in particular, has been implicated in modulating the activity of certain enzymes by influencing their conformational state. This suggests that this compound could be a valuable tool for investigating novel therapeutic strategies.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to construct the 1,2-oxazole core, leveraging transition metal catalysis and other innovative techniques. The introduction of the piperidine moiety is particularly challenging due to its sensitivity to environmental conditions. However, recent improvements in synthetic protocols have made it possible to achieve high levels of functionalization with minimal side reactions.

One of the most exciting aspects of this compound is its potential for further derivatization to create novel analogs with enhanced biological activity. By modifying various functional groups within its structure, researchers can explore new pharmacological profiles and optimize its therapeutic potential. For example, replacing the phenyl ring with other aromatic systems or introducing additional heterocyclic moieties could lead to compounds with improved efficacy or reduced toxicity.

The development of new pharmaceuticals is often hampered by challenges related to bioavailability and metabolic stability. However, compounds like 5-methyl-N-4-(2-oxopiperidin-1-y l)phenyl -1 , 2 - oxazole -4-carboxamide offer a glimpse into how structural engineering can overcome these obstacles. The combination of a stable heterocyclic core with pharmacologically relevant substituents provides a strong foundation for designing molecules that can withstand metabolic degradation while maintaining high affinity for their target sites.

As research continues to uncover new biological pathways and therapeutic targets, compounds like 5-methyl-N -4-( 2 - oxopiperidin - 1 - yl ) phenyl -1 , 2 - oxazole -4-carboxamide will play an increasingly important role in drug discovery efforts. Their unique structural features and promising biological activities make them ideal candidates for further investigation using both experimental and computational approaches. By leveraging cutting-edge technologies and innovative synthetic strategies, scientists are poised to unlock new therapeutic possibilities with these fascinating molecules.